Cas no 118333-27-0 (D-Alanine,N-(1-methylethyl)-)

• Product Name: D-Alanine,N-(1-methylethyl)-
• CAS No: 118333-27-0
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• CID: 132918
• PubChem ID: 20848039
• Update Time: 2025-04-19

D-Alanine,N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• D-Alanine,N-(1-methylethyl)-
• D-Alanine, N-(1-methylethyl)- (9CI)
• 118333-27-0
• (2R)-2-(isopropylamino)propanoic acid, AldrichCPR
• (2R)-2-(propan-2-ylamino)propanoic acid
• (2R)-2-(ISOPROPYLAMINO)PROPANOIC ACID
• SCHEMBL4621286
• (R)-2-(isopropylamino)propanoic acid

• Inchi： 1S/C6H13NO2/c1-4(2)7-5(3)6(8)9/h4-5,7H,1-3H3,(H,8,9)/t5-/m1/s1
• InChI Key： LABFFVKLPSJCAN-RXMQYKEDSA-N
• SMILES： OC([C@@H](C)NC(C)C)=O

Computed Properties

• Exact Mass: 131.09469
• Monoisotopic Mass: 131.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33